Cas no 1001825-42-8 ([(5-Chloropyridin-2-yl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate)

• Product Name: [(5-Chloropyridin-2-yl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate
• CAS No: 1001825-42-8
• MF: C₁₃H₈Cl₃N₃O₃
• MW: 360.579919815063
• CID: 6160227
• PubChem ID: 7351803
• Update Time: 2025-10-24

[(5-Chloropyridin-2-yl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• HMS3048F24
• AKOS016850022
• EN300-26600964
• [2-[(5-chloropyridin-2-yl)amino]-2-oxoethyl] 3,6-dichloropyridine-2-carboxylate
• Z16551045
• MLS002182312
• SCHEMBL18292458
• SMR001271342
• 1001825-42-8
• CHEMBL1476363
• [(5-chloropyridin-2-yl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate
• [(5-Chloropyridin-2-yl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate

• Inchi： 1S/C13H8Cl3N3O3/c14-7-1-4-10(17-5-7)19-11(20)6-22-13(21)12-8(15)2-3-9(16)18-12/h1-5H,6H2,(H,17,19,20)
• InChI Key： SBVZXKPILVVOIC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(=O)OCC(NC1C=CC(=CN=1)Cl)=O)Cl

Computed Properties

• Exact Mass: 358.963124g/mol
• Monoisotopic Mass: 358.963124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 81.2Ų

Additional information on [(5-Chloropyridin-2-yl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate

Introduction to [(5-Chloropyridin-2-yl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate (CAS No. 1001825-42-8)

[(5-Chloropyridin-2-yl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate (CAS No. 1001825-42-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 5-chloropyridin-2-yl carbamoyl moiety and a 3,6-dichloropyridine-2-carboxylate ester group. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of [(5-Chloropyridin-2-yl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate involves multi-step reactions, typically starting from readily available starting materials such as 3,6-dichloropicolinic acid and 5-chloropyridin-2-amine. The synthetic route often includes the formation of an intermediate ester or amide, followed by coupling reactions to achieve the final product. Recent advancements in synthetic methodologies have led to more efficient and scalable processes, making this compound more accessible for further research and development.

In terms of its biological activity, [(5-Chloropyridin-2-yl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate has shown promising results in various preclinical studies. It has been evaluated for its potential as an inhibitor of specific enzymes and receptors involved in disease pathways. For instance, it has demonstrated significant inhibitory effects on certain kinases and proteases, which are key targets in the treatment of cancer and inflammatory diseases. These findings have been supported by both in vitro and in vivo studies, highlighting its potential as a lead compound for drug discovery.

The pharmacokinetic properties of [(5-Chloropyridin-2-yl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate have also been investigated. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its oral bioavailability is moderate to high, and it demonstrates good stability in plasma and tissues. These characteristics are crucial for ensuring that the compound can effectively reach its target sites in the body and exert its therapeutic effects.

To further understand the mechanism of action of [(5-Chloropyridin-2-yl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate, researchers have conducted detailed molecular studies using techniques such as X-ray crystallography and computational modeling. These studies have provided insights into how the compound interacts with its target proteins at the molecular level. For example, it has been shown to bind to specific pockets within enzymes or receptors, leading to conformational changes that inhibit their function.

Clinical trials are an essential step in evaluating the safety and efficacy of new compounds like [(5-Chloropyridin-2-yl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate. While preclinical data are promising, human trials are necessary to confirm these findings and identify any potential side effects or safety concerns. Early-phase clinical trials have already begun for this compound, with initial results showing good tolerability and preliminary evidence of therapeutic benefit.

The future prospects for [(5-Chloropyridin-2-yl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate are promising. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity while minimizing adverse effects. Additionally, efforts are being made to develop novel formulations that can improve its delivery and bioavailability. These advancements could lead to the development of new drugs that address unmet medical needs in areas such as oncology and immunology.

In conclusion, [(5-Chloropyridin-2-yl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate (CAS No. 1001825-42-8) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, favorable biological activity, and promising clinical data make it an attractive candidate for further development as a therapeutic agent. Continued research and clinical evaluation will be crucial in realizing its full potential in the treatment of various diseases.